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Compound of Interest

0O,0-Dimethyl Phosphorothionate-
Compound Name:
d6 Ammonium Salt

Cat. No.: B13438692

Get Quote

Executive Summary & Compound Profile

0,0-Dimethyl Phosphorothionate-d6 Ammonium Salt is a stable, isotopically labeled

(deuterated) organophosphorus compound primarily used as an internal standard in the
guantification of pesticide metabolites (specifically organothiophosphates) via LC-MS/MS.[1]

Effective disposal requires distinguishing this compound from radioactive materials and
standard organic solvents.[2] While it contains deuterium (

), it is non-radioactive and must be managed as hazardous chemical waste, not radioactive
waste.[1][2]

Chemical Identity Table
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Property

Detail

Chemical Name

0,0-Dimethyl Phosphorothionate-d6 Ammonium
Salt

CAS Number

1330162-95-2 (labeled) / 40633-14-5
(unlabeled)

Formula

Physical State

Solid (Crystalline Powder)

Solubility

Water soluble; soluble in methanol

Primary Hazard

Organophosphate (Cholinesterase Inhibitor

risk), Irritant

Waste Stream

Chemical Hazardous Waste (Non-Radioactive)

Hazard Identification & Safety (GHS)

Before disposal, the user must acknowledge the specific hazards associated with

organothiophosphates.[1] Although the ammonium salt form reduces volatility compared to the

free acid, it remains biologically active.[1][2]

o Acute Toxicity: Harmful if swallowed or absorbed through skin.[2] Organophosphates can

inhibit acetylcholinesterase, leading to neurotoxic effects.[1][2]

» Skin/Eye Irritation: Causes serious eye irritation and skin sensitization.[2]

o Environmental Hazard: Toxic to aquatic life with long-lasting effects.[2][3] Zero-discharge

policy applies; do not release into sink or sewer systems.

Personal Protective Equipment (PPE) Matrix
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Protection Type Specification Rationale

) Nitrile Gloves (Double-gloving Prevents dermal absorption of
Hand Protection
recommended) the organophosphate.[2]

i ) Prevents exposure to airborne
Eye Protection Chemical Safety Goggles )
dust or accidental splashes.[2]

) ] Minimizes inhalation of fine
) N95 or P100 Respirator (if ) )
Respiratory ) particulates during
handling open powder) o
weighing/transfer.[2]

Lab Coat (Buttoned), Long Standard barrier protection.[1]
Body
Sleeves [2]

Disposal Procedures: The Protocol

This section outlines the step-by-step workflow for disposing of the pure salt and solution
mixtures.

A. Solid Waste (Pure Substance)

Applicable for: Expired standards, spilled solids, or excess dry reagent.[1][2]

o Containment: Transfer the material into a screw-top glass or HDPE jar. Do not use metal
containers as organophosphates can be corrosive to certain metals over time or react with
rust.[2]

e Labeling:

o

Do NOT use abbreviations (e.g., "DMP-d6").

[¢]

Label Text: "Hazardous Waste: O,0-Dimethyl Phosphorothionate-d6 Ammonium Salt.
[1][2] Toxic. Organophosphate.”

Isotope Note: Clearly mark "Deuterated / Non-Radioactive" to prevent rejection by waste

[¢]

handlers who might confuse it with radiolabels.
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e Segregation: Store in the "Toxic/Poison" waste satellite accumulation area. Keep away from
oxidizers (e.g., nitric acid, perchlorates) to prevent exothermic reactions releasing sulfur
oxides (

) or phosphorus oxides (
).[1]1[2]
B. Liquid Waste (Solutions)

Applicable for: LC-MS waste, stock solutions in Methanol/Water.[1][2]

e Solvent Compatibility: Ensure the carrier solvent (e.g., Methanol) is compatible with the
waste stream.[2]

e Stream Selection:

o Organic Solvent Stream: If dissolved in >10% organic solvent (Methanol, Acetonitrile).[1]

[2]
o Agueous Toxic Stream: If dissolved in water/buffer.[2]
o Deactivation (Optional/Emergency Only):

o While incineration is the standard disposal method, alkaline hydrolysis (pH > 11) can
degrade organophosphates.[1][2] However, for "d6" standards, do not attempt chemical
deactivation in the lab unless part of a validated spill cleanup. The degradation products
can still be toxic.[2][4]

C. The "Golden Rule" of Incineration

The ultimate fate of this compound must be High-Temperature Incineration at a licensed facility.

[2]

o Why? Organophosphates require temperatures >1000°C to break the P-S and P-O bonds
completely.[2]

e Scrubbing: The incinerator must be equipped with scrubbers to capture the sulfur dioxide (
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) and phosphorus pentoxide (

) byproducts.[2][5]

Visualized Workflows
Disposal Decision Tree

This logic flow ensures the material ends up in the correct waste stream, preventing regulatory
violations.[1]
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Waste: O,0-Dimethyl Phosphorothionate-d6

Is the waste Solid or Liquid?

/

Solid (Powder/Residue)

Liquid (Solution)

Is it Radioactive?

Y

Primary Solvent?

NO (Deuterium is stable).
Do NOT use Rad Waste bins.

Mostly Water

Organic > 10%

Place in HDPE/Glass Jar. Organic Waste Stream Aqueous Toxic Stream
Label 'Toxic Solid'. (Methanol/Acetonitrile) (Water/Buffer)

Ship for High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating O,0O-Dimethyl Phosphorothionate-d6 waste streams.

Spill Response Protocol

Immediate actions to take if the ammonium salt is spilled in the laboratory.
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Dampen paper towel.
Dry Powder Spill P Wipe gently (avoid dust).

_—V| Place in bag. N
Spill Detected Assess Volume & State Wash area with Label as Hazardous Waste.
g ] Alkaline Detergent (pH > 10) Contact EHS.

Liquid/Solution Spill »,| Absorb with Vermiculite
or Chem-Sorb pads.

Click to download full resolution via product page

Figure 2: Step-by-step spill response for organothiophosphate intermediates.

Regulatory & Compliance Notes
RCRA Considerations (USA)

While this specific deuterated salt may not be explicitly listed on the EPA "P" or "U" lists (unlike
Parathion or Dimethoate), it must be treated as a Characteristic Hazardous Waste due to its
toxicity and chemical class (organophosphates).[1][2]

o Generator Status: Ensure your facility tracks the mass of this waste; it contributes to your
monthly hazardous waste generator status.[2]

» Satellite Accumulation: Keep the container closed at all times except when adding waste.

International Transport (IATA/DOT)

If shipping waste or moving the product between sites:

e Proper Shipping Name: Toxic solid, organic, n.o.s. (O,0-Dimethyl Phosphorothionate
Ammonium Salt).[1][2][6][7][8][°]

e Hazard Class: 6.1 (Toxic).[2]
o Packing Group: Il (Low danger) - Verify with specific SDS as concentration varies.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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